![molecular formula C24H35N3OS B2757510 4-(tert-butyl)-N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide CAS No. 887205-56-3](/img/structure/B2757510.png)
4-(tert-butyl)-N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide
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Description
4-(tert-butyl)-N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide is a useful research compound. Its molecular formula is C24H35N3OS and its molecular weight is 413.62. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Researchers have synthesized novel derivatives and studied their chemical properties, including binding affinities and molecular interactions. For example, the synthesis of benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives and their evaluation for affinity towards 5-HT1A receptors were reported, highlighting the influence of the arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity (Pessoa‐Mahana et al., 2012). Another study focused on the synthesis of polyamides with flexible main-chain ether linkages and ortho-phenylene units derived from 4-tert-butylcatechol, demonstrating their solubility in polar solvents and thermal stability (Hsiao et al., 2000).
Biological Evaluation
Some derivatives of structurally similar compounds have been synthesized and evaluated for their potential biological activities. Microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties investigated their antimicrobial, antilipase, and antiurease activities, finding some compounds to possess good to moderate antimicrobial activity (Başoğlu et al., 2013). Additionally, the synthesis of thieno[2,3‐b][1,5]benzoxazepine derivatives and evaluation for their neuroleptic activity showcased potent antipsychotic activity for specific compounds (Kohara et al., 2002).
Structural and Computational Studies
Computational studies and structural analyses have been conducted to understand the molecular interactions and reactivity properties of related compounds. For instance, reactivity properties and adsorption behavior of a triazole derivative were investigated using DFT and MD simulation studies, which explored the local reactive properties and noncovalent interactions with water molecules (Al-Ghulikah et al., 2021).
properties
IUPAC Name |
4-tert-butyl-N-[1-(4-ethylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H35N3OS/c1-6-26-13-15-27(16-14-26)22(21-8-7-17-29-21)18(2)25-23(28)19-9-11-20(12-10-19)24(3,4)5/h7-12,17-18,22H,6,13-16H2,1-5H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLYIUPRXVAQFCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(C2=CC=CS2)C(C)NC(=O)C3=CC=C(C=C3)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H35N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.